N-(2-fluorophenyl)-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide
Description
N-(2-fluorophenyl)-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide, also known as Compound 26, is a small molecule inhibitor of the protein kinase CK2. CK2 is a ubiquitous protein kinase that is involved in many cellular processes, including cell growth and proliferation, DNA repair, and apoptosis. Inhibition of CK2 has been shown to have potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and viral infections.
Scientific Research Applications
Fluorinated Compounds in Environmental and Health Applications
Environmental Biodegradability and Toxicity Management : Studies on the environmental impact of polyfluoroalkyl chemicals have revealed their widespread use in industrial and commercial applications, leading to concerns over their persistence and toxicological profiles. Research into microbial degradation pathways offers insights into managing the environmental fate of such substances, including N-(2-fluorophenyl)-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide, potentially mitigating their ecological footprint (Liu & Avendaño, 2013).
Pharmacological Insights and Applications : The pharmacological applications of fluorinated compounds are vast, including their use in antimycotic treatments with compounds like flucytosine, showcasing the potential for N-(2-fluorophenyl)-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide to serve in similar capacities (Vermes, Guchelaar, & Dankert, 2000).
Optoelectronic and Material Science Applications
Optoelectronic Materials : Fluorinated compounds are integral in the development of optoelectronic materials due to their unique properties affecting light emission and electrical conductivity. This area of research could encompass the use of N-(2-fluorophenyl)-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide in creating novel luminescent materials or enhancing the properties of existing ones (Lipunova, Nosova, Charushin, & Chupakhin, 2018).
Analytical Chemistry and Sensor Development
Chemosensors : The development of chemosensors for detecting environmental pollutants and biological analytes is a critical area of research. Fluorinated compounds, due to their high sensitivity and selectivity, are promising candidates for the creation of advanced sensing technologies. It's plausible that N-(2-fluorophenyl)-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide could be explored for such applications, contributing to environmental monitoring and health diagnostics (Al-Saidi & Khan, 2022).
properties
IUPAC Name |
N-(2-fluorophenyl)-4-pyrrolidin-1-ylsulfonylthiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN2O3S2/c16-12-5-1-2-6-13(12)17-15(19)14-9-11(10-22-14)23(20,21)18-7-3-4-8-18/h1-2,5-6,9-10H,3-4,7-8H2,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTPHEBPOWINNGK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CSC(=C2)C(=O)NC3=CC=CC=C3F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN2O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-fluorophenyl)-4-pyrrolidin-1-ylsulfonylthiophene-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[4-(2-chloro-6-fluorobenzoyl)-1-piperazinyl]-6-(4,5-dimethyl-1H-imidazol-1-yl)pyrimidine](/img/structure/B5546213.png)
![3-(4-ethoxy-3-nitrophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole](/img/structure/B5546214.png)
![3-{1-[5-(2-chlorophenyl)-2-furoyl]-2-pyrrolidinyl}-4-methyl-1,2,5-oxadiazole](/img/structure/B5546220.png)
![methyl 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]benzoate](/img/structure/B5546228.png)
![2-[(2,3-dimethylphenyl)amino]-2-oxoethyl 3-(4-fluorophenyl)acrylate](/img/structure/B5546237.png)
![1,3-dimethyl-5-[2-oxo-2-(1-piperidinyl)ethyl]-1,3,5-triazinane-2,4,6-trione](/img/structure/B5546244.png)
![dimethyl 5-{[2-(4-methyl-2-nitrophenoxy)propanoyl]amino}isophthalate](/img/structure/B5546303.png)
